Journal Name:有机化学
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IF:0
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有机化学 ( IF 0 ) Pub Date: 2023-02-21 , DOI:
10.1134/s1070427222080079
AbstractThe effect of melts from various groups of chemical compounds (NaCl, KCl, CaCl2, Li2CO3, H3BO3), their quantity, and charge calcination temperature on the yield of the target component (Zn2SiO4) was studied. The charge was calcined in the temperature range of 600–1100°С (step 100°С) with sampling, the phase composition of which was determined by X-ray phase analysis.
有机化学 ( IF 0 ) Pub Date: 2023-02-21 , DOI:
10.1134/s1070427222080225
AbstractThe present work investigate the coating behaviors of a series of polybenzoxazines (PBZs) derived from N-phenyl pyrazolidine scaffold based bisphenol (PPBP) and long chain aliphatic amines. Initially, the prepared PPBP was verified for its non-toxicity in comparison with bisphenol-A. Subsequently, the PBZs prepared from PPBP displayed enhanced values of water contact angle (WCA) when coated over different substrates namely cotton fabric and mild steel. In specific, the poly(PPBP-dda) and poly(PPBP-oda) coated cotton fabrics delivered outstanding WCA values of 154.2° and 153.5°, respectively. Observations from SEM images suggest that poly(PPBP-dda), and poly(PPBP-oda) exhibit closely packed molecular arrangement contributing for rough surfaces due to presence of their long dodecyl(C12) and octadecyl(C18) chains, respectively. Subsequently the oil-water separation investigation using the poly(PPBP-dda) coated fabric delivered superior separation efficiency (98 %) and flux values [6330 L/(m2 h)]. At the same time, the mild steel specimens when coated with poly(PPBP-dda) was also found to be less aggressive towards corrosion in artificial sea-water showing 81% efficiency and charge transfer resistance (Rct) of 280 Ω cm–2. Further, screening of the PPBP monomer and corresponding polybenzoxazines exhibited good antibacterial activity. Thus, a new type of PPBP based PBZs prepared in present work can lead further development of various new non-toxic substrates to replace bis-phenol derivatives.
有机化学 ( IF 0 ) Pub Date: 2023-03-20 , DOI:
10.1134/s1070427222090191
AbstractElectrochemical micromachining (ECMM) is mostly used for producing micro holes, micro slots, and micro channels. In this research work, copper nanoparticles were mixed with sodium bromide electrolyte for machining Hastelloy C276. The aim of this work is to find the influence of nanoparticles mixed electrolytes on the machining performance when machining voltage, electrolytic concentration, and amount of nanoparticles will improve the MRR, overcut feature, and the surface roughness of the micro holes. Machining performance was evaluated on the basis of MRR, radial overcut and surface roughness. Experimental results were correlated through the use of Taguchi-data envelopment analysis ranking (DEAR) based multicriteria optimisation method in order to find optimised parameter setting level. Based on the experimental results, nanoparticles mixed electrolytes were found playing a vital role in ECMM with increase in MRR and reduction in overcut and surface roughness at the optimized parameter setting level at machining voltage of 7 V, electrolyte concentration of 5 g/L and nanopowder suspension of 5 g/L.
有机化学 ( IF 0 ) Pub Date: 2023-03-20 , DOI:
10.1134/s1070427222090129
AbstractNonwoven biodegradable materials are promising high-performance sorbents for oil spills cleanup. Nonwoven materials differing in characteristics (fiber diameter, fabric thickness, packing density) were prepared by electrospinning of polylactide solutions in hexafluoroisopropanol, chloroform, and dichloromethane. The mean fiber diameter varies from 2.3 to 6 μm, and the packing density, from 7.5 to 23%. In all the nonwoven materials, polylactide is in the amorphous state, whereas the initial polymer is partially crystalline. The nonwoven materials are highly hydrophobic and rapidly absorb oil. The sorption capacity of the samples increases with an increase in the viscosity of the sorption medium and with a decrease in the packing density of fibers in the fabrics, reaching 170 g g–1.
有机化学 ( IF 0 ) Pub Date: 2023-03-20 , DOI:
10.1134/s1070427222090245
AbstractIn this study, ginger particles were incorporated in the sodium montmorillonite (Na+-MMT) structure and the effect of adding new nanoparticles (G-MMT) on the properties of vinyl ester (VE) was investigated. The G-MMT was investigated using Fourier transform infrared (FTIR) spectroscopy, scanning electron microscopy (SEM), and X-ray diffraction analysis (XRD). The nanocomposites and neat VE are characterized by SEM, thermogravimetric analysis (TGA), polarization, adhesion, and tensile tests. The results obtained from FTIR, XRD and SEM confirmed the formation of G-MMT. Due to the hydrophobic nature of ginger and the phenolic compounds such as gingerols, shogaols, and curcumin play an important role in inhibiting anodic reactions. Therefore, the nanocomposite showed anticorrosion properties. Also, by increasing the content of G-MMT in the matrix, adhesion and mechanical properties are improved. Moreover, the G-MMT content increases the degradation temperature up to 43°C.
有机化学 ( IF 0 ) Pub Date: 2023-02-21 , DOI:
10.1134/s1070427222080055
AbstractThe products of mechanically stimulated interaction of NiO with Al were studied by X-ray diffraction and IR spectroscopy. Composites Ni/α-Al2O3, NiAl/α-Al2O3, Ni2Al3/α-Al2O3 can be fabricated by varying the ratio of initial components under the selected conditions of mechanical activation. The approach under consideration, based on a mechanically stimulated reaction, makes it possible to significantly simplify the previously proposed method of mechanically activated self-propagating high-temperature synthesis and produce nanostructured composites.
有机化学 ( IF 0 ) Pub Date: 2023-06-21 , DOI:
10.1134/s1070427222100044
AbstractThe joint effect exerted on the hydrophobic properties of two-component polyurethane coatings by SiO2–NH2 particles prepared from tetraethoxysilane and 3-aminopropyltriethoxysilane using the sol–gel procedure and by an organosilicon block copolymer was studied. The structure and size distribution of particles were determined by Fourier IR spectroscopy, differential thermal analysis, and laser light scattering. Introduction of SiO2–NH2 particles leads to an increase in the roughness and change in topography of the polyurethane coating surface, which was proved by atomic force microscopy and scanning electron microscopy. Variation of the content of the organosilicon block copolymer influences the SiO2–NH2 particle-size distribution in the composite, the surface topography, and wetting of the coatings and allows preparation of highly hydrophobic polyurethane coatings with the contact angle and hysteresis of 166.2° and 11.9°, respectively.
有机化学 ( IF 0 ) Pub Date: 2023-06-21 , DOI:
10.1134/s1070427222100093
AbstractUltrafiltration membranes based on poly(m-phenylene isophthalamide) and random copolyamide containing 1, 3, 5, and 10 mol % units with sulfonate groups were fabricated. The adsorption (under static conditions and conditions of ultrafiltration of protein solutions) and mass transfer properties of membranes were examined. Solutions of bacitracin, lysozyme, myoglobin, and bovine serum albumin were used for adsorption and separation experiments. It was shown that in the presence of a charge on protein macromolecules and the membrane surface, the role of electrostatic forces is decisive in the protein adsorption mechanism, however the contribution of nonelectrostatic membrane/protein interactions is significant. It was found that in the systems studied, the adsorption capacity of membranes can vary from 0.02 to 0.29 mg cm–2. The kinetic curves of the specific productivity and selectivity of membranes were obtained. The tools for regulating the electrostatic interaction intensity (the concentration and nature of ionic groups in the copolymer and the pH of the protein solution) were shown to be means for controlling the transport characteristics of membranes. The optimal combination of mass transfer properties of the resulting membranes can be achieved at pH above the isoelectric point of the protein.
有机化学 ( IF 0 ) Pub Date: 2023-06-21 , DOI:
10.1134/s1070427222100159
AbstractIn the present study, undiluted TBP was employed to separate arsenic from a typical leach liquor of a copper industry bearing 9.08 g/L As, 46.69 g/L Cu, 23.44 g/L Ni, 1.23 g/L Fe, 0.49 g/L Zn and 0.09 g/L Co by solvent extraction technique. The effect of different parameters such as extractant concentration, H2SO4 and HCl concentration and temperature on extraction of arsenic was examined. With increasing the concentration of sulfuric and hydrochloric acid in the leach liquor, the percentage extraction of arsenic was increased. However, with increasing the temperature, the percentage extraction decreased. The McCabe–Thiele plot indicated 4 counter current stages at A : O ratio of 1 : 4 for the quantitative extraction of arsenic. The loaded organic contained 2.26 g/L As and was stripped with water. The McCabe–Thiele plot for stripping showed 2 counter-current stages at A : O = 1 : 2 and the stripping efficacy was 99.3%. The thermodynamic parameters such as ∆H°, ∆G°, and ∆S° were calculated for arsenic extraction. The enthalpy change (∆H°) value was negative indicating the extraction processes was exothermic.
有机化学 ( IF 0 ) Pub Date: 2023-02-21 , DOI:
10.1134/s1070427222080067
AbstractThin copper ferrite films were synthesized by solid-phase pyrolysis. The properties of the material obtained were studied in relation to the synthesis temperature. With an increase in the calcination temperature over 800°С, CuFe2O4 spinel films become single-phase with the tetragonal structure. The films obtained consist of nanocrystallites of 20–40 nm size depending on the treatment temperature. The film calcined at 800°С is characterized by the largest piezo response among the materials synthesized. The temperature dependence of the electrical resistance of the materials produced was studied; from resulting data, the activation energy of the electrical conductivity of the materials was calculated.
Supplementary Information
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